Cas no 213623-59-7 (4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine)

4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine structure
213623-59-7 structure
Product Name:4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
CAS No:213623-59-7
MF:C8H9ClN4
MW:196.63685965538
CID:2841316
PubChem ID:21910840
Update Time:2025-04-21

4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 213623-59-7
    • DA-08226
    • SCHEMBL1738260
    • 4-Chloro-5-ethyl-1H-pyrrolo[2,3-d]pyrimidin-2-amine
    • DTXSID30619962
    • 4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
    • Inchi: 1S/C8H9ClN4/c1-2-4-3-11-7-5(4)6(9)12-8(10)13-7/h3H,2H2,1H3,(H3,10,11,12,13)
    • InChI Key: KEBNQLYXYKIXPV-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(N)=N1)NC=C2CC

Computed Properties

  • Exact Mass: 196.0515740Da
  • Monoisotopic Mass: 196.0515740Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.6Ų
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd